Thia fatty acids
Thioglycolic acid, a key compound in the field of chemistry and pharmaceuticals, is an organic compound with a thiocarbonyl group (-C=S) attached to a hydroxyl group (-OH). It is a colorless to slightly yellowish liquid with a distinctive odor. This versatile acid is widely used as a precursor for various thiols, sulfides, and other sulfur-containing compounds in the synthesis of pharmaceuticals, polymers, and surfactants.
Thioglycolic acid serves as an important reagent in organic synthesis due to its thiol-forming capability under certain conditions. It can be readily reduced to form corresponding thiol derivatives, which are crucial intermediates in the production of thiols and dithiols used in various applications such as drug design, surface coatings, and adhesives.
In addition, thioglycolic acid is also utilized in the development of chelating agents, where its ability to form stable complexes with metal ions makes it valuable for applications like metal ion sequestration and catalysis. Its unique properties make thioglycolic acid a vital component in multiple industries, from pharmaceuticals to materials science.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2-(Butane-1-sulfinyl)pentanoic acid | 1554860-09-1 | C9H18O3S |
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(S)-4-(pyridin-2-yldisulfaneyl)pentanoic acid | 2137482-69-8 | C10H13NO2S2 |
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2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid | 1462394-55-3 | C8H14O2S |
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3-methyl-2-2-(methylsulfanyl)ethylbutanoic acid | 1600335-59-8 | C8H16O2S |
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2-(thiomorpholin-3-yl)acetic acid | 933747-09-2 | C6H11NO2S |
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2-(1,3-Thiazolidin-4-yl)acetic acid | 2137980-37-9 | C5H9NO2S |
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2-hydroxy-4-methanesulfonylbutanoic acid | 2361-15-1 | C5H10O5S |
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(3S)-3-hydroxy-4-(methylsulfanyl)butanoic acid | 2227794-03-6 | C5H10O3S |
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O-Methyl Malathion β-Monoacid | 55733-40-9 | C7H13O6PS2 |
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2-2-(methylsulfanyl)ethylbutanedioic acid | 860427-66-3 | C7H12O4S |
Related Literature
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Ramesh S. Senaiar,Douglas D. Young,Alexander Deiters Chem. Commun., 2006, 1313-1315
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Yanan Cui,Chenxu Zhang,Yaxin Li,Zhengyan Du,Chong Wang,Shansheng Yu,Hongwei Tian,Weitao Zheng Dalton Trans., 2023,52, 8747-8755
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Vijay Singh,Yelena Gershinsky,Monica Kosa,Mudit Dixit,David Zitoun,Dan Thomas Major Phys. Chem. Chem. Phys., 2015,17, 31202-31215
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Khalid Mahmood,Muhammad Imran,Madsar Hameed,Faisal Rehman,Syed Waqas Ahmad,Faisal Nawaz Nanoscale Adv., 2019,1, 2167-2173
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Yun Long,Jeremy C. Palmer,Benoit Coasne,Kaihang Shi,Małgorzata Śliwińska-Bartkowiak,Keith E. Gubbins Phys. Chem. Chem. Phys., 2020,22, 9826-9830
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